Cas no 16574-52-0 ((4-Fluorophenyl)4-(trifluoromethyl)phenylmethanone)

• Product Name: (4-Fluorophenyl)4-(trifluoromethyl)phenylmethanone
• CAS No: 16574-52-0
• MF: C₁₄H₈F₄O
• MW: 268.206337928772
• CID: 186035
• PubChem ID: 85496
• Update Time: 2025-05-25

(4-Fluorophenyl)4-(trifluoromethyl)phenylmethanone Chemical and Physical Properties

Names and Identifiers

• Methanone,(4-fluorophenyl)[4-(trifluoromethyl)phenyl]-
• (4-fluorophenyl)-[4-(trifluoromethyl)phenyl]methanone
• 4-fluoro-4'-(trifluoromethyl)benzophenone
• (4-fluorophenyl)-(4-(trifluoromethyl)phenyl)methanone
• 4-trifluoromethyl-4'-fluorobenzophenone
• 4-Trifluoromethylphenyl-4-fluorophenyl ketone
• EINECS 240-633-1
• p-fluorophenyl p-trifluoromethylphenyl ketone
• p-Fluor-p'-trifluormethylbenzophenon
• 4-(Trifluoromethyl)-4'-fluorobenzophenone
• (4-Fluorophenyl)[4-(trifluoromethyl)phenyl]methanone
• EN300-129830
• SCHEMBL7937285
• VX35XTW5QH
• 16574-52-0
• 4-Fluoro-4'-trifluoromethylbenzophenone
• 4-Fluoro-4/'-(trifluoromethyl)benzophenone
• AKOS005216869
• (4-Fluorophenyl)[4-(trifluoromethyl)phenyl]methanone #
• Z385412728
• NS00053624
• Methanone, (4-fluorophenyl)[4-(trifluoromethyl)phenyl]-
• DTXSID90168022
• G52236
• (4-Fluorophenyl)4-(trifluoromethyl)phenylmethanone

• Inchi： 1S/C14H8F4O/c15-12-7-3-10(4-8-12)13(19)9-1-5-11(6-2-9)14(16,17)18/h1-8H
• InChI Key： GYZZOEFAMMXSIK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C1C=CC(=CC=1)F)=O)(F)F

Computed Properties

• Exact Mass: 268.05100
• Monoisotopic Mass: 268.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.306
• Boiling Point: 315.7°C at 760 mmHg
• Flash Point: 121.1°C
• Refractive Index: 1.506
• PSA: 17.07000
• LogP: 4.07550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (4-Fluorophenyl)4-(trifluoromethyl)phenylmethanone

(4-Fluorophenyl)4-(trifluoromethyl)phenylmethanone: A Comprehensive Overview

(4-Fluorophenyl)4-(trifluoromethyl)phenylmethanone, identified by the CAS number 16574-52-0, is a significant compound in the field of organic chemistry. This compound, with its unique structure and properties, has garnered attention for its potential applications in various industries. The molecule consists of a methanone group (C=O) connected to two aromatic rings, one substituted with a fluorine atom and the other with a trifluoromethyl group. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of (4-Fluorophenyl)4-(trifluoromethyl)phenylmethanone involves a series of well-established organic reactions. The process typically begins with the preparation of the respective aromatic rings, followed by their coupling through a ketone group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for research and industrial use.

One of the most notable applications of this compound is in the pharmaceutical industry. The presence of fluorine atoms and trifluoromethyl groups in its structure contributes to its lipophilicity, making it an ideal candidate for drug design. Fluorinated compounds are known for their ability to enhance drug absorption and bioavailability, which are critical factors in pharmaceutical development. Recent studies have explored the use of (4-Fluorophenyl)4-(trifluoromethyl)phenylmethanone as a lead compound in the development of new drug entities targeting various therapeutic areas.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its thermal stability and electronic properties make it suitable for use in advanced materials such as organic semiconductors and optoelectronic devices. Researchers have reported that incorporating this compound into polymer blends can enhance their mechanical and electrical properties, opening new avenues for its application in high-tech industries.

The environmental impact of (4-Fluorophenyl)4-(trifluoromethyl)phenylmethanone has also been a topic of recent investigation. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that while the compound exhibits moderate persistence in certain environments, its toxicity profile is relatively low compared to other synthetic chemicals. These results underscore the importance of responsible handling and disposal practices when working with this compound.

From a structural standpoint, the molecule's symmetry plays a crucial role in its chemical behavior. The two aromatic rings are connected via a carbonyl group, creating a rigid structure that influences its reactivity and solubility properties. Computational studies have provided insights into the electronic distribution within the molecule, highlighting regions of high electron density that could be exploited in future chemical transformations.

The spectroscopic properties of (4-Fluorophenyl)4-(trifluoromethyl)phenylmethanone have been extensively studied using techniques such as UV-Vis spectroscopy and NMR spectroscopy. These studies have revealed detailed information about its electronic transitions and molecular conformation, which are essential for understanding its interaction with other molecules. Such insights are invaluable for applications ranging from sensor development to catalytic processes.

In conclusion, (4-Fluorophenyl)4-(trifluoromethyl)phenylmethanone (CAS No. 16574-52-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as an important tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in driving innovation across industries is expected to grow significantly.